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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the noble gas Krypton, detailing its

position within the periodic table, its fundamental properties, and its relationship with other

noble gases. The content herein is curated for an audience engaged in scientific research and

development, with a focus on quantitative data, experimental context, and the underlying

principles of noble gas chemistry.

Krypton's Position and Electron Configuration
Krypton (Kr) is a chemical element with atomic number 36.[1][2] It is situated in Group 18 of

the periodic table, a series of elements known as the noble gases.[2][3] This group also

includes Helium (He), Neon (Ne), Argon (Ar), Xenon (Xe), Radon (Rn), and Oganesson (Og).[3]

[4] Krypton is located in Period 4 and is a p-block element, indicating that its outermost

electrons reside in the p orbital.[5][6]

The defining characteristic of noble gases is their full valence electron shell, which renders

them chemically inert under standard conditions.[7][8] Krypton's electron configuration is [Ar]

3d¹⁰ 4s² 4p⁶, signifying a stable arrangement with eight valence electrons in its outermost shell.

[1][9][10] This electron configuration is the primary reason for Krypton's low reactivity.[8]
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The physical and chemical properties of the noble gases exhibit clear trends when moving

down the group. These properties are summarized in the table below for easy comparison.

Property
Helium
(He)

Neon (Ne)
Argon
(Ar)

Krypton
(Kr)

Xenon
(Xe)

Radon
(Rn)

Atomic

Number
2 10 18 36 54 86

Atomic

Mass (u)
4.0026 20.1797 39.948 83.798 131.293 (222)

Electron

Configurati

on

1s²
[He] 2s²

2p⁶

[Ne] 3s²

3p⁶

[Ar] 3d¹⁰

4s² 4p⁶

[Kr] 4d¹⁰

5s² 5p⁶

[Xe] 4f¹⁴

5d¹⁰ 6s²

6p⁶

Boiling

Point (°C)
-268.9 -246.1 -185.8 -153.2 -108.0 -61.7

Melting

Point (°C)
-272.2 -248.6 -189.3 -157.4 -111.8 -71.0

Density

(g/L at

STP)

0.1786 0.9002 1.784 3.749 5.894 9.73

First

Ionization

Energy

(kJ/mol)

2372.3 2080.7 1520.6 1350.8 1170.4 1037

Key Experiments in Noble Gas Chemistry
The perception of noble gases as completely inert was challenged by groundbreaking

experiments in the 20th century. These experiments are foundational to modern inorganic

chemistry and are detailed below.

Discovery of Krypton through Fractional Distillation of
Liquid Air
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Historical Context: In 1898, Sir William Ramsay and Morris Travers discovered Krypton by

examining the residue of liquefied air after the more volatile components had been evaporated.

Methodology: The industrial process for isolating noble gases from the atmosphere is fractional

distillation of liquid air.[5] This process leverages the different boiling points of the air's

components.[5]

Air Filtration and Purification: Atmospheric air is first filtered to remove dust particles. It is

then passed through purification chambers to remove impurities like carbon dioxide and

water vapor, which would solidify at low temperatures and clog the equipment.[1]

Liquefaction: The purified air is compressed to high pressures and then cooled. This cycle of

compression and cooling, often involving expansion through a turbine to induce further

cooling, eventually brings the air to a temperature below -200°C, causing it to liquefy.

Fractional Distillation: The liquid air is pumped into a fractional distillation column. The

column maintains a temperature gradient, being warmer at the bottom and colder at the top.

[2]

Separation: As the liquid air is gently heated, components with lower boiling points vaporize

first and rise up the column. Nitrogen, with the lowest boiling point (-196°C), distills first,

followed by argon (-186°C).[1] Oxygen, with a higher boiling point (-183°C), remains as a

liquid at the bottom.[1] Krypton and Xenon, having even higher boiling points, are collected

from a specific fraction, often from an oxygen-rich liquid stream, and are then further purified

through subsequent distillations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.tutorchase.com/answers/igcse/chemistry/how-are-noble-gases-extracted-from-the-atmosphere
https://www.tutorchase.com/answers/igcse/chemistry/how-are-noble-gases-extracted-from-the-atmosphere
https://m.youtube.com/watch?v=4LQJtXCOtEE
https://en.wikipedia.org/wiki/Fractional_distillation
https://m.youtube.com/watch?v=4LQJtXCOtEE
https://m.youtube.com/watch?v=4LQJtXCOtEE
https://www.benchchem.com/product/b1223016?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atmospheric Air

Filtration & Purification
(Remove Dust, CO2, H2O)

Compression & Cooling
(Liquefaction to < -200°C)

Fractional Distillation Column

Nitrogen Gas
(Boiling Point: -196°C)

Lowest Boiling Point

Argon Gas
(Boiling Point: -186°C)

Liquid Oxygen
(Boiling Point: -183°C)

Highest Boiling Point

Krypton/Xenon Fraction

Further Distillation

Click to download full resolution via product page

Fig 1. Workflow for the isolation of Krypton from liquid air.

Synthesis of the First Noble Gas Compound: Xenon
Hexafluoroplatinate
Historical Context: In 1962, Neil Bartlett synthesized the first noble gas compound, challenging

the long-held belief of their complete inertness.[9] He observed that platinum hexafluoride

(PtF₆) was a powerful oxidizing agent capable of oxidizing oxygen molecules (O₂). Recognizing

that the first ionization energy of xenon was similar to that of O₂, he hypothesized that PtF₆

could also oxidize xenon.[9]
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Methodology:

Apparatus: A glass apparatus was prepared with two connected chambers separated by a

breakable seal.

Reactants: One chamber contained the red gas of platinum hexafluoride (PtF₆), and the

other contained the colorless xenon (Xe) gas.[4]

Reaction Initiation: The seal between the two chambers was broken, allowing the gases to

mix at room temperature.

Observation: Upon mixing, an immediate reaction occurred, resulting in the formation of an

orange-yellow solid precipitate.[4]

Initial Conclusion: Bartlett initially proposed the product to be xenon hexafluoroplatinate,

Xe⁺[PtF₆]⁻.

Reactants

Xenon Gas (Xe)

Mixing at
Room Temperature

Platinum Hexafluoride Gas (PtF6)

Orange-Yellow Solid
(Xenon Hexafluoroplatinate)

Click to download full resolution via product page

Fig 2. Logical flow of Neil Bartlett's synthesis of the first noble gas compound.

Synthesis of Krypton Difluoride (KrF₂)
Following the synthesis of xenon compounds, the first compound of krypton, krypton
difluoride (KrF₂), was prepared in 1963. Several methods have been developed for its

synthesis, highlighting the extreme conditions required to induce reactivity in krypton.
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Methodology: Electrical Discharge

Reactant Mixture: A mixture of fluorine gas (F₂) and krypton gas (Kr), typically in a 1:1 to 2:1

ratio, is introduced into a reaction vessel.

Low Pressure: The pressure within the vessel is reduced to between 40 and 60 torr.

Energy Input: A significant amount of energy is supplied to the mixture in the form of an

electrical discharge (arcing).

Product Formation: The electrical energy excites the atoms, leading to the formation of

krypton difluoride.

Collection: The product, a volatile colorless solid, is collected and must be stored at low

temperatures (e.g., -78°C) to prevent decomposition.

Chemical Reactivity and Applications in Drug
Development
While noble gases are largely unreactive, the heavier ones, including krypton, can form

compounds with highly electronegative elements like fluorine and oxygen under specific,

energy-intensive conditions. Krypton difluoride is a powerful oxidizing and fluorinating agent.

The unique properties of krypton and its isotopes have found applications in various scientific

and medical fields, which can be relevant to drug development professionals:

Medical Imaging: The radioactive isotope Krypton-81m is used in nuclear medicine for lung

ventilation and perfusion scans to assess pulmonary function. Another isotope, Krypton-83,

is utilized in magnetic resonance imaging (MRI) to enhance the imaging of void spaces, such

as airways in the lungs.

Lasers in Surgery: Krypton lasers are employed in ophthalmic surgery, particularly for retinal

photocoagulation to treat conditions like diabetic retinopathy.

Research Applications: Krypton is used in scientific research, including particle physics

experiments and studies on nuclear fusion. The development of excimer lasers, such as the
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krypton fluoride (KrF) laser, has applications in areas like semiconductor manufacturing and

could be relevant in advanced material processing for medical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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